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Cyflumetofen: Mode of Action & Efficacy

What is the mode of action of Cyflumetofen? Cyflumetofen is a benzoyl acetonitrile acaricide that acts as

a mitochondrial complex II inhibitor in the electron transport chain [1] [2]. It is a pro-acaricide; its toxic

activity is primarily delivered by its de-esterified metabolite, AB-1 [1]. This inhibition leads to a loss of

motor coordination, paralysis, and eventual death of the mite [2]. It is highly selective, primarily affecting

spider mites, and has little to no effect on insects, crustaceans, or vertebrates under practical use conditions,

making it suitable for IPM programs [1].

Against which mite species is Cyflumetofen effective? Cyflumetofen is effective against all life stages

(eggs, nymphs, and adults) of various economically important Tetranychid mites [3] [2], as shown in the

following table.

Table 1: Key Mite Species Controlled by Cyflumetofen

Mite Species Common Name

Tetranychus urticae Twospotted spider mite [3] [2]

Tetranychus cinnabarinus Carmine spider mite [3] [2]
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Mite Species Common Name

Panonychus ulmi European red mite [3]

Panonychus citri Citrus red mite [3] [2]

Oligonychus ununguis Spruce spider mite [3]

Eotetranychus willamettei Willamette spider mite [3]

Resistance Management & Mechanisms

What are the known resistance mechanisms to Cyflumetofen? Research on the carmine spider mite

(Tetranychus cinnabarinus) has identified a metabolic resistance mechanism mediated by the nuclear

hormone receptor TcHR96h [4].

Role of TcHR96h: This transcription factor acts as a xenosensor. Upon exposure to Cyflumetofen,

TcHR96h directly binds to the compound, translocates to the nucleus, and activates the expression of
detoxification genes [4].

Key Detoxification Gene: TcHR96h specifically regulates the overexpression of TcGSTm02, a
glutathione S-transferase (GST) gene, which has been shown to be involved in Cyflumetofen
detoxification [4].
Experimental Evidence: RNAi-mediated silencing of TcHR96h in resistant mites significantly

increased their susceptibility to Cyflumetofen, confirming its pivotal role in the resistance phenotype
[4].

The following diagram illustrates this resistance pathway.
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Diagram 1: Cyflumetofen resistance initiation pathway via the TcHR96h nuclear receptor.

How can I monitor for resistance in field populations? You can use a bioassay to monitor susceptibility.

The protocol below is adapted from a study on Tetranychus cinnabarinus [4].

1. Mite Collection: Collect field populations of spider mites from various locations using a fine brush.
2. Leaf-Dip Bioassay:

Prepare a series of concentrations of Cyflumetofen (e.g., from 0.1 to 500 mg/L) and a water-
only control.

Dip clean bean leaves (Phaseolus vulgaris) in each solution for 10 seconds and allow them to
air dry.

Place each treated leaf in a separate Petri dish on a moistened filter paper.
Transfer 30-50 adult female mites onto each treated leaf.

Seal the dishes to prevent mites from escaping.
3. Data Collection and Analysis:

Assess mortality after 48 hours under controlled conditions (e.g., 25°C, 60% RH).
A mite is considered dead if it does not move when prodged with a fine brush.
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Use statistical software (e.g., R) to calculate the LC50 (lethal concentration that kills 50% of the

population) and their 95% confidence limits using probit analysis.
4. Interpretation: Compare the LC50 of your field populations to the LC50 of a known susceptible

laboratory strain. A significant increase in the LC50 (Resistance Ratio) indicates the development of
resistance.

Table 2: Sample Bioassay Data from a Resistant Strain

Strain Type LC50 (mg/L) 95% Confidence Limits (mg/L) Resistance Ratio

Susceptible (SS) 2.9 2.4 - 3.6 1.0 [4]

Resistant (CyR) 235.0 210.0 - 254.0 81.0 [4]

Resistant + TcHR96h silenced 68.0 38.0 - 90.0 23.4 [4]

Application & IPM Integration

How can Cyflumetofen be optimally applied within an IPM framework? Its favorable toxicological

profile and selectivity make it a valuable tool for IPM [3] [2].

Preserve Beneficials: Cyflumetofen has minimal impact on non-target and beneficial organisms,

allowing predatory mites and insects to continue providing biological control services [3].
Rotate with Other Modes of Action: To mitigate resistance development, rotate Cyflumetofen
(IRAC Group 25A) [2] with acaricides from different IRAC groups. Avoid using other complex II
inhibitors in succession.

Targeted Application: Use at the first sign of mite infestation. It provides good knockdown and long
residual activity [3].

Consider Intraspecific Variation: Be aware that different mite strains (e.g., "Red" and "White"
strains of Tetranychus kanzawai) can have varying baseline detoxification abilities, which may

influence the initial efficacy and the speed of resistance development [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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